N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine

• IUPAC Name: N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C18H25N3O2/c1-13-4-5-15(8-14(13)2)18-16(9-19-20-18)10-21(3)11-17-12-22-6-7-23-17/h4-5,8-9,17H,6-7,10-12H2,1-3H3,(H,19,20)
• InChI Key: UBPPITURTIIBFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=NN2)CN(C)CC3COCCO3)C
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine is a complex organic compound with a unique structure that combines a pyrazole ring, a dioxane ring, and a dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine typically involves multiple steps. One common method starts with the preparation of the pyrazole ring, followed by the introduction of the dimethylphenyl group. The dioxane ring is then added, and finally, the methylmethanamine group is attached. Each step requires specific reagents and conditions, such as the use of catalysts, solvents, and controlled temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process would likely include purification steps such as recrystallization or chromatography to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine has several applications in scientific research:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe for studying biological processes or as a potential therapeutic agent.

Medicine: Its unique structure could make it a candidate for drug development, particularly in targeting specific molecular pathways.

Industry: It might be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include those with pyrazole rings, dioxane rings, or dimethylphenyl groups. Examples might be:

• Bis(2-ethylhexyl) terephthalate
• Compounds involved in Knoevenagel condensation reactions

Uniqueness

What sets N-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)-N-methylmethanamine apart is its combination of these structural elements, which may confer unique properties such as enhanced binding affinity or specificity for certain molecular targets.